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Compound of Interest

Compound Name: Dimethyl dodecanedioate

Cat. No.: B161721

An In-Depth Technical Guide to Dimethyl Dodecanedioate: Molecular Weight and Formula

This technical guide provides an overview of the fundamental physicochemical properties of
dimethyl dodecanedioate, with a specific focus on its molecular weight and chemical formula.
The information is intended for researchers, scientists, and professionals involved in drug
development and other scientific endeavors where this compound may be of interest.

Quantitative Data Summary

The molecular formula and molecular weight of dimethyl dodecanedioate are summarized in
the table below. This data is crucial for stoichiometric calculations, analytical characterization,
and formulation development.

Parameter Value Reference
Molecular Formula C14H2604 [112][3][4][5]
Molecular Weight 258.35 g/mol [11[2][3]
CAS Number 1731-79-9 [21[31[4]1[5]

General Experimental Methodologies

The determination of the molecular formula and molecular weight of a compound like dimethyl
dodecanedioate involves standard analytical techniques that are fundamental in chemical
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1. Molecular Formula Determination:

The empirical formula of a compound is typically determined through elemental analysis. This
technigue measures the percentage composition of each element (carbon, hydrogen, oxygen)
in a sample. The molecular formula is then determined by comparing the empirical formula
weight with the molecular weight obtained from mass spectrometry.

2. Molecular Weight Determination by Mass Spectrometry (MS):

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio (m/z) of ionized molecules.

o Sample lonization: A sample of dimethyl dodecanedioate is introduced into the mass
spectrometer and ionized. Common ionization techniques include Electron lonization (EI) or
Electrospray lonization (ESI).

e Mass Analysis: The resulting ions are accelerated and separated based on their m/z ratio by
a mass analyzer (e.g., quadrupole or time-of-flight).

o Detection: A detector measures the abundance of ions at each m/z value, generating a mass
spectrum. The peak corresponding to the molecular ion (M+) or a related ion (e.g., [M+H]+)
provides the molecular weight of the compound. For dimethyl dodecanedioate, the
molecular weight is determined to be 258.35 g/mol [1][2][3].

Logical Relationship Diagram

The following diagram illustrates the logical connection between the chemical name, its
molecular formula, and the resulting molecular weight.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b161721?utm_src=pdf-body
https://www.benchchem.com/product/b161721?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/74415
https://www.larodan.com/product/dimethyl-dodecanedioate/
https://m.chemicalbook.com/ProductChemicalPropertiesCB0130457_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dimethyl Dodecanedioate

IS represented by

Y

Molecular Formula
C14H26014

results in a

Y

Molecular Weight
258.35 g/mol

Click to download full resolution via product page

Logical relationship of Dimethyl Dodecanedioate properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b161721?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/74415
https://pubchem.ncbi.nlm.nih.gov/compound/74415
https://www.larodan.com/product/dimethyl-dodecanedioate/
https://m.chemicalbook.com/ProductChemicalPropertiesCB0130457_EN.htm
https://webbook.nist.gov/cgi/inchi?ID=C1731799&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H26O4/c1-17-13(15)11-9-7-5-3-4-6-8-10-12-14(16)18-2/h3-12H2%2C1-2H3
https://www.benchchem.com/product/b161721#dimethyl-dodecanedioate-molecular-weight-and-formula
https://www.benchchem.com/product/b161721#dimethyl-dodecanedioate-molecular-weight-and-formula
https://www.benchchem.com/product/b161721#dimethyl-dodecanedioate-molecular-weight-and-formula
https://www.benchchem.com/product/b161721#dimethyl-dodecanedioate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161721?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

